Cas no 793658-98-7 (methyl 4-(aminomethyl)oxane-4-carboxylate)

• Product Name: methyl 4-(aminomethyl)oxane-4-carboxylate
• CAS No: 793658-98-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 556253
• PubChem ID: 25418824
• Update Time: 2025-04-19

methyl 4-(aminomethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylate
• 2H-Pyran-4-carboxylicacid, 4-(aminomethyl)tetrahydro-, methyl ester
• 4-Aminomethyl-tetrahydro-pyran-4-carboxylic acid methyl ester
• 7-Oxa-2-aza-spiro[3.5]nonane
• methyl 4-(aminomethyl)oxane-4-carboxylate
• Methyl 4-aminomethyl-tetrahydropyran-4-carboxylate
• 4-(aminomethyl)tetrahydropyran-4-carboxylic acid methyl ester
• Methyl 4-aminomethyl-tetrahydro-pyran-4
• Methyl 4-aminomethyl-tetrahydro-pyran-4-carboxylate
• VJTUCQHBOFWNQT-UHFFFAOYSA-N
• 793658-98-7
• A839662
• methyl-4-aminomethyl-tetrahydro-pyran-4-carboxylate
• FT-0694801
• FS-6641
• EN300-150891
• AKOS011888332
• 4-(aminomethyl)-4-oxanecarboxylic acid methyl ester
• SCHEMBL15268888
• DTXSID00649675
• DB-075583

• MDL： MFCD07784123
• Inchi： 1S/C8H15NO3/c1-11-7(10)8(6-9)2-4-12-5-3-8/h2-6,9H2,1H3
• InChI Key： VJTUCQHBOFWNQT-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CN)CC1

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.094
• Boiling Point: 248°C at 760 mmHg
• Flash Point: 98.3°C
• Refractive Index: 1.464
• PSA: 61.55000
• LogP: 0.61520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives